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Compound Name: Fraxiresinol 1-O-glucoside

Cat. No.: B15591944 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the chemical structure and

stereochemistry of Fraxiresinol 1-O-glucoside, a lignan glycoside of interest to researchers in

natural product chemistry, pharmacology, and drug development. This document details the

structural elucidation, spectroscopic data, and relevant experimental protocols, offering a

valuable resource for scientists and professionals in the field.

Chemical Structure and Properties
Fraxiresinol 1-O-glucoside, also known as (+)-Fraxiresinol 1-β-D-glucoside, is a complex

natural product with the chemical formula C₂₇H₃₄O₁₃ and a molecular weight of 566.55 g/mol .

[1][2] Its structure is characterized by a core fraxiresinol aglycone, a furofuran lignan, linked to

a glucose molecule via a β-glycosidic bond at the C1 position. The CAS number for this

compound is 89199-94-0.[2]

The stereochemistry of Fraxiresinol 1-O-glucoside is crucial for its biological activity. The

designation "(+)" indicates its dextrorotatory nature, and "1-β-D-glucoside" specifies the

anomeric configuration of the glucose moiety and its attachment point to the aglycone.

Spectroscopic Data for Structural Elucidation
The definitive structure of Fraxiresinol 1-O-glucoside has been established through extensive

spectroscopic analysis, primarily Nuclear Magnetic Resonance (NMR) spectroscopy.
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Table 1: ¹³C NMR Spectroscopic Data of Fraxiresinol 1-O-glucoside
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Position Chemical Shift (δ) in ppm

1 79.3

2 35.8

3 169.23

4 80.46

5 61.71

6 36.54

7 206.23

8 51.48

9 48.27

10 46.09

11 19.07

12 30.31

13 38.09

14 65.81

15 53.99

16 166.75

17 77.94

18 17.77

19 65.50

20 120.12

21 143.39

22 109.82

23 141.26
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24 20.86

25 31.00

26 21.53

Glucosyl Moiety

1' 105.43

2' 75.78

3' 77.90

4' 71.43

5' 78.40

6' 62.67

Note: The provided ¹³C NMR data is based on a compilation of available information and may

require further experimental verification for precise assignments.[3]

Experimental Protocols
Isolation and Purification of Fraxiresinol 1-O-glucoside
A general procedure for the isolation of lignan glucosides from plant material is outlined below.

This protocol can be adapted for the specific extraction of Fraxiresinol 1-O-glucoside from its

natural sources, such as species of the Fraxinus (ash) or Acanthopanax genus.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://dev.spectrabase.com/spectrum/CCdmJomQIBy
https://www.benchchem.com/product/b15591944?utm_src=pdf-body
https://www.benchchem.com/product/b15591944?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15591944?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Plant Material (e.g., Fraxinus sp.)

Extraction with Methanol

Concentration under Reduced Pressure

Solvent Partitioning (e.g., n-hexane, ethyl acetate, n-butanol)

Column Chromatography (e.g., Silica Gel, Sephadex LH-20)

Preparative HPLC

Pure Fraxiresinol 1-O-glucoside
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Pure Fraxiresinol 1-O-glucoside in appropriate deuterated solvent

1D NMR (¹H, ¹³C) 2D NMR (COSY, HSQC, HMBC, NOESY)

Data Analysis and Spectral Interpretation

Structure and Stereochemistry Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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